Cas no 1805546-48-8 (2-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805546-48-8
• MF: C₈H₃F₅INO
• MW: 351.012011766434
• CID: 4895915
• Update Time: 2025-08-02

2-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H3F5INO/c9-7(10)6-5(14)4(8(11,12)13)1-3(2-16)15-6/h1-2,7H
• InChI Key： PEEOJIIMAPEPQB-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(C=O)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-carboxaldehyde

2-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-carboxaldehyde: A Comprehensive Overview

2-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-carboxaldehyde, with the CAS number 1805546-48-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with difluoromethyl, iodo, trifluoromethyl, and carboxaldehyde groups. These substituents not only influence the compound's physical and chemical properties but also play a pivotal role in its potential applications.

The synthesis of 2-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-carboxaldehyde involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better purity levels, making this compound more accessible for research and development purposes.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of the iodo group allows for further functionalization through coupling reactions, enabling the creation of diverse bioactive molecules. For instance, researchers have explored its use in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the compound's stability and bioavailability, making it an attractive candidate for pharmaceutical applications.

In addition to its role in drug discovery, 2-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-carboxaldehyde has shown potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising mechanical properties.

The physical and chemical properties of this compound are equally fascinating. Its melting point, boiling point, and solubility characteristics have been extensively studied under various conditions. The compound exhibits high thermal stability, which is crucial for its application in high-temperature environments. Furthermore, its spectroscopic properties, including UV-vis and NMR spectra, provide valuable insights into its molecular structure and reactivity.

From an environmental perspective, understanding the degradation pathways of 2-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-carboxaldehyde is essential to assess its potential impact on ecosystems. Recent research has focused on biodegradation studies under aerobic and anaerobic conditions, revealing that the compound undergoes rapid transformation under specific microbial activities. This knowledge is vital for ensuring sustainable practices in its production and disposal.

In conclusion, 2-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-carboxaldehyde represents a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations. As ongoing studies continue to uncover new facets of this compound's properties and uses, its significance in both academic and industrial settings is expected to grow further.